1-(3-Bromo-4-fluorophenyl)propan-2-one
Overview
Description
“1-(3-Bromo-4-fluorophenyl)propan-2-one” is a chemical compound with the CAS Number: 1250021-16-9 . It has a molecular weight of 231.06 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results . It is known to be a liquid at room temperature . Further analysis would be needed to determine properties such as melting point, boiling point, solubility, and stability.
Scientific Research Applications
Synthesis and Chemical Structure
- 1-(3-Bromo-4-fluorophenyl)propan-2-one is a key intermediate in synthesizing various biologically active compounds, with its structure confirmed by spectroscopic techniques such as NMR and mass spectra. It plays a crucial role in the multi-step synthesis of compounds like 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, showcasing its versatility in organic chemistry (Wang et al., 2016).
Antimicrobial Activity
- Derivatives of this compound, such as 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)propan-1-ones, have been synthesized and evaluated for their antimicrobial activity. This indicates its potential in developing new antimicrobial agents (Nagamani et al., 2018).
Crystal Structure Analysis
- The crystal structure of this compound and its derivatives has been extensively studied, providing insights into its molecular arrangement and intermolecular interactions. This research helps in understanding its physical properties and potential applications in materials science (Atioğlu et al., 2019).
Quantum Chemical Analysis
- Advanced quantum chemical methods have been employed to analyze the structural and spectral properties of this compound derivatives. These studies, including density functional theory (DFT), help in understanding the electronic properties and potential applications in fields like optoelectronics (Zaini et al., 2018).
Synthesis and Application in Radiopharmaceuticals
- Compounds like this compound have been utilized in the synthesis of radiopharmaceuticals, showcasing their importance in medical imaging and diagnostics (Klok et al., 2006).
Nonlinear Optical Studies
- The nonlinear optical (NLO) properties of certain this compound derivatives have been investigated, indicating their potential use in the development of new NLO materials (Shruthi et al., 2017).
Safety and Hazards
The safety and hazards associated with “1-(3-Bromo-4-fluorophenyl)propan-2-one” are not fully detailed in the search results . It is always important to handle chemical compounds with appropriate safety measures, including the use of personal protective equipment and adherence to local regulations and guidelines.
properties
IUPAC Name |
1-(3-bromo-4-fluorophenyl)propan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWYDAURSLDSQMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=CC(=C(C=C1)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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